![molecular formula C20H24N2O3S B4018675 2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]propanamide](/img/structure/B4018675.png)
2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]propanamide
Overview
Description
2-phenyl-N-[4-(1-piperidinylsulfonyl)phenyl]propanamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly known as PSB-0739 and is used in scientific research for its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.
Mechanism of Action
The mechanism of action of PSB-0739 involves the inhibition of the viral protease enzyme. This enzyme is essential for the replication of many viruses, including HIV-1, SARS-CoV, and MERS-CoV. PSB-0739 binds to the active site of the protease enzyme, preventing it from cleaving viral proteins and inhibiting viral replication.
Biochemical and Physiological Effects
PSB-0739 has been shown to have a low toxicity profile and is well-tolerated in animal models. It has been shown to have a long half-life in plasma, making it a potential candidate for once-daily dosing. PSB-0739 has also been shown to have good oral bioavailability, making it a promising candidate for oral administration.
Advantages and Limitations for Lab Experiments
One of the major advantages of PSB-0739 is its broad-spectrum antiviral activity. This makes it a potential candidate for the treatment of multiple viral infections. PSB-0739 also has a low toxicity profile and is well-tolerated in animal models. However, one of the limitations of PSB-0739 is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for PSB-0739 research. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the evaluation of PSB-0739 in clinical trials for the treatment of viral infections such as HIV-1, SARS-CoV, and MERS-CoV. Additionally, PSB-0739 could be evaluated for its potential use in the treatment of cancer and autoimmune diseases. Further research is also needed to optimize the dosing and administration of PSB-0739 in experimental settings.
Scientific Research Applications
PSB-0739 has been studied extensively for its potential therapeutic applications. It has been shown to have antiviral activity against a broad range of viruses, including HIV-1, SARS-CoV, and MERS-CoV. PSB-0739 has also been shown to inhibit the replication of influenza A and B viruses. In addition, PSB-0739 has been studied for its potential use in the treatment of cancer and autoimmune diseases.
properties
IUPAC Name |
2-phenyl-N-(4-piperidin-1-ylsulfonylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-16(17-8-4-2-5-9-17)20(23)21-18-10-12-19(13-11-18)26(24,25)22-14-6-3-7-15-22/h2,4-5,8-13,16H,3,6-7,14-15H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUMVEJSVCGHQTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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